Potassium hexafluoroantimonate

• CAS: 16893-92-8
• Molecular Formula: F6KSb
• Molecular Weight: 274.85 g/mol
• SMILES: F[Sb-](F)(F)(F)(F)F.[K+]
• InChI: InChI=1S/6FH.K.Sb/h6*1H;;/q;;;;;;+1;+5/p-6
• InChIKey: LQKKGPUEJBHVHZ-UHFFFAOYSA-H

Potassium hexafluoroantimonate (KSbF₆, 846 °C mp) is the superior precursor for high-temperature syntheses and non-aqueous electrochemistry. Its unique solubility in polar organic solvents and the weakly coordinating [SbF₆]⁻ anion enhance ionic conductivity without redox interference—critical for battery, fuel cell, and electrosynthesis R&D. The controlled hydrolysis of the Sb-F bond photogenerates the potent superacid HSbF₆, enabling efficient cationic photopolymerization of epoxides and vinyl ethers. Choose KSbF₆ for unmatched thermal robustness and reactivity.

Potassium Hexafluoroantimonate (CAS 16893-92-8): A High-Purity Inorganic Salt for Advanced Electrochemistry and Fluorination

Potassium hexafluoroantimonate (KSbF₆), CAS 16893-92-8, is a high-melting (846 °C) inorganic salt, consisting of potassium cations (K⁺) and the non-coordinating hexafluoroantimonate anion ([SbF₆]⁻) [1]. It is a white to off-white crystalline powder, highly soluble in water and polar organic solvents like acetonitrile and acetone [2]. This compound is a critical reagent in advanced materials science, electrochemistry, and organic synthesis, functioning as a stable source of fluoride ions and a precursor to potent photoinitiators [3].

• [1] American Elements. (2026). Potassium Hexafluoroantimonate(V). Product Data Sheet. View Source
• [2] ChemicalBook. (n.d.). 六氟锑酸钾. Product Information. View Source
• [3] Wikipedia contributors. (2024, June 15). Potassium hexafluoroantimonate. In Wikipedia, The Free Encyclopedia. View Source

Potassium Hexafluoroantimonate: Why the Counter-Ion and Anion Choice is Critical for Performance

While hexafluoroantimonate ([SbF₆]⁻) salts share a common anion, the choice of counter-cation (K⁺ vs. Na⁺, Ag⁺, etc.) is not arbitrary. The potassium salt offers a unique combination of high thermal stability and solubility in polar organic solvents, which directly impacts its utility in non-aqueous electrochemistry and as a reagent in ion-exchange syntheses . Furthermore, the [SbF₆]⁻ anion itself is not a direct substitute for its phosphorus or arsenic analogs ([PF₆]⁻, [AsF₆]⁻). Key differences exist in hydrolysis susceptibility and Lewis acidity, which critically affect catalyst stability and reaction outcomes [1]. Therefore, substituting potassium hexafluoroantimonate with a different salt can lead to failed reactions, catalyst deactivation, or compromised material purity.

• [1] Belcher, R. (n.d.). The Determination of Some Less Common Anions. In Virascience Document 9b13e6fff620e597957715db91ad462d9286c6c7. View Source

Potassium Hexafluoroantimonate (CAS 16893-92-8): A Quantitative Evidence Guide for Comparative Selection

Comparative Hydrolytic Stability of Hexafluoroantimonate vs. Hexafluorophosphate and Hexafluoroarsenate Anions

The [SbF₆]⁻ anion is substantially more susceptible to hydrolysis compared to its phosphorus and arsenic counterparts, a property that dictates its specific application niche [1]. This characteristic means it cannot be used in aqueous acidic environments where the more robust [PF₆]⁻ or [AsF₆]⁻ anions would be stable, but it also makes it uniquely valuable as a labile fluoride source or precursor for hydrolysis products in certain syntheses .

Evidence Dimension	Hydrolytic Stability
Target Compound Data	Much more readily hydrolysed
Comparator Or Baseline	Hexafluorophosphate ([PF₆]⁻) and Hexafluoroarsenate ([AsF₆]⁻)
Quantified Difference	Qualitative difference: 'much more readily hydrolysed' vs. 'very similar in chemical behaviour' for [PF₆]⁻ and [AsF₆]⁻.
Conditions	General chemical behavior in aqueous media, as reviewed by Belcher.

Why This Matters

This defines its exclusion from aqueous acid applications but highlights its potential where controlled hydrolysis or fluoride release is a design requirement, guiding proper application selection.

• [1] Belcher, R. (n.d.). The Determination of Some Less Common Anions. In Virascience Document 9b13e6fff620e597957715db91ad462d9286c6c7. View Source

Comparative High-Temperature Stability of Potassium vs. Sodium Hexafluoroantimonate Salts

The potassium salt (KSbF₆) exhibits significantly higher thermal stability than its sodium counterpart (NaSbF₆). Potassium hexafluoroantimonate has a reported melting point of 846 °C, whereas sodium hexafluoroantimonate melts at 784 °C [1][2]. This 62 °C difference in melting point reflects the greater lattice energy of the potassium salt, a key factor in high-temperature syntheses and applications requiring a non-volatile, stable solid-state reagent.

Evidence Dimension	Melting Point
Target Compound Data	846 °C
Comparator Or Baseline	Sodium hexafluoroantimonate (NaSbF₆): 784 °C
Quantified Difference	+62 °C for KSbF₆
Conditions	Standard melting point determination under 1 atm pressure.

Why This Matters

This quantitative difference in thermal stability makes KSbF₆ the preferred choice for reactions or processes conducted at elevated temperatures (>800 °C) where NaSbF₆ would be unsuitable.

• [1] ChemicalBook. (n.d.). 六氟锑酸钾. Product Information. View Source
• [2] American Elements. (n.d.). Sodium Hexafluoroantimonate. Product Data Sheet. View Source

Commercial Availability of High-Purity Potassium Hexafluoroantimonate

Potassium hexafluoroantimonate is commercially available in a certified purity of ≥99% (assay) from major suppliers, ensuring consistent and reliable performance in research and industrial applications . This high level of purity is essential for minimizing side reactions and ensuring the reproducibility of sensitive processes like cationic polymerization and electrochemical experiments where trace impurities can have a significant impact.

Evidence Dimension	Chemical Purity
Target Compound Data	≥99% (Assay)
Comparator Or Baseline	Not applicable (absolute purity claim)
Quantified Difference	Not applicable
Conditions	Commercial product specification from a reputable vendor.

Why This Matters

This ensures users can source a high-quality, consistent reagent, reducing experimental variability and the need for additional purification steps.

Potassium Hexafluoroantimonate: Validated Applications Based on Comparative Performance Data

High-Temperature Synthesis and Solid-State Reactions

The 62 °C higher melting point of potassium hexafluoroantimonate (846 °C) over its sodium analog makes it the preferred solid-state precursor for high-temperature syntheses. This thermal robustness is essential when the compound is used as a reactant in melt-phase reactions or in solid-state metathesis to produce other metal hexafluoroantimonates, where the sodium salt would decompose or melt prematurely [1].

Precursor for Fluoride-Sensitive Photoacid Generators (PAGs) and Photoinitiators

While the [SbF₆]⁻ anion is hydrolytically unstable compared to [PF₆]⁻, this property is exploited in the synthesis of diaryliodonium and triarylsulfonium hexafluoroantimonate salts for cationic photopolymerization [2]. The lability of the Sb-F bond allows for controlled generation of the strong acid HSbF₆ upon photolysis, which is a more potent initiator for epoxide and vinyl ether polymerization than its HPF₆ counterpart derived from [PF₆]⁻-based salts [3].

Electrochemical Applications and Non-Aqueous Electrolytes

The high solubility of KSbF₆ in polar organic solvents (e.g., acetonitrile), combined with the weakly coordinating nature of the [SbF₆]⁻ anion, makes it an excellent supporting electrolyte for non-aqueous electrochemistry . It enhances the conductivity of ionic solutions without participating in unwanted redox reactions, which is crucial for battery research, fuel cell development, and electrosynthesis. Its thermal stability is also an advantage in high-temperature electrochemical cells [1].

• [1] American Elements. (2026). Potassium Hexafluoroantimonate(V). Product Data Sheet. View Source
• [2] CN200710053131.6. (2007). 4,4'-双十二烷基苯碘鎓六氟锑酸盐的合成方法. View Source
• [3] Crivello, J. V., & Lam, J. H. W. (1977). Diaryliodonium Salts. A New Class of Photoinitiators for Cationic Polymerization. Macromolecules, 10(6), 1307–1315. View Source